Cas no 6253-37-8 (Carbonodithioic acid,O-octyl ester)
6253-37-8 structure
Product Name:Carbonodithioic acid,O-octyl ester
Carbonodithioic acid,O-octyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonodithioic acid,O-octyl ester
- octoxymethanedithioic acid
- O-octyl hydrogen dithiocarbonate
- O-octyl hydrogen carbonodithioate
-
- Inchi： 1S/C9H18OS2/c1-2-3-4-5-6-7-8-10-9(11)12/h2-8H2,1H3,(H,11,12)
- InChI Key： FYHQYEVHSYHJHO-UHFFFAOYSA-N
- SMILES： SC(OCCCCCCCC)=S
Computed Properties
- Exact Mass: 206.08004
- Monoisotopic Mass: 206.07990754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 42.3Ų
Experimental Properties
- PSA: 9.23
Carbonodithioic acid,O-octyl ester Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
6253-37-8 (Carbonodithioic acid,O-octyl ester) Related Products
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